![molecular formula C18H19ClN2O B247986 N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide](/img/structure/B247986.png)
N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide, also known as CR4056, is a novel compound that has been synthesized for scientific research purposes. This compound has been found to have potential therapeutic applications due to its unique mechanism of action.
Mechanism of Action
The exact mechanism of action of N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide is not fully understood. However, it has been proposed that it acts on the endocannabinoid system by inhibiting the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids such as anandamide. This results in increased levels of endocannabinoids, which have analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in animal models. It has also been shown to improve cognitive function and reduce anxiety and depression-like behaviors. These effects are thought to be mediated by the inhibition of FAAH and the resulting increase in endocannabinoid levels.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide in lab experiments is its selectivity for FAAH inhibition. This makes it a useful tool for studying the endocannabinoid system and its role in pain and inflammation. However, one limitation of using this compound is its relatively low potency compared to other FAAH inhibitors. This may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide. One area of interest is its potential use in the treatment of chronic pain conditions. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide involves the reaction of 3-chlorobenzoyl chloride with 3,4-dihydro-2(1H)-isoquinolone in the presence of triethylamine. The resulting product is then reacted with 3-aminopropionitrile to obtain this compound. The purity of the compound is confirmed using nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) techniques.
Scientific Research Applications
N-(3-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been shown to improve cognitive function and reduce anxiety and depression-like behaviors in animal models. This compound has been tested in various animal models of pain, including neuropathic pain, inflammatory pain, and cancer pain, and has shown promising results.
properties
Molecular Formula |
C18H19ClN2O |
---|---|
Molecular Weight |
314.8 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-3-(3,4-dihydro-1H-isoquinolin-2-yl)propanamide |
InChI |
InChI=1S/C18H19ClN2O/c19-16-6-3-7-17(12-16)20-18(22)9-11-21-10-8-14-4-1-2-5-15(14)13-21/h1-7,12H,8-11,13H2,(H,20,22) |
InChI Key |
JLNSLLGNIUAVRJ-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=CC=CC=C21)CCC(=O)NC3=CC(=CC=C3)Cl |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CCC(=O)NC3=CC(=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.